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Introduction: Navigating the Landscape of Allyl
Isonicotinate
Allyl isonicotinate (prop-2-enyl pyridine-4-carboxylate) is a bifunctional organic molecule

incorporating a reactive allyl group and an electron-deficient pyridine ring through an ester

linkage.[1] While commercially available and possessing structural motifs of high interest to

synthetic chemists, a comprehensive review of the scientific literature reveals that allyl
isonicotinate is not a commonly employed reagent with established, field-proven protocols for

applications such as transition-metal-catalyzed allylations or decarboxylative couplings. Its

applications appear to be more prominent in areas like polymer science as a monomer.

This guide, therefore, adopts a dual-pronged approach. Firstly, it will provide a detailed protocol

for the synthesis of allyl isonicotinate, a foundational technique for any researcher wishing to

explore its chemistry. Secondly, it will delve into the potential applications of this reagent,

grounded in the well-established reactivity of its constituent functional groups. By examining

the rich chemistry of allylic esters in palladium catalysis and the versatile nature of the

isonicotinate scaffold, we aim to provide a forward-looking guide that empowers researchers to

pioneer new applications for this intriguing molecule. We will supplement this with a detailed,

exemplary protocol for a canonical reaction—the Tsuji-Trost allylic alkylation—to illustrate the

type of synthetic context in which a molecule like allyl isonicotinate could theoretically be

explored.
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Physicochemical Properties and Safety Data
A clear understanding of a reagent's properties is paramount for its safe and effective use in

the laboratory.

Property Value Reference(s)

CAS Number 25635-24-9 [2]

Molecular Formula C₉H₉NO₂ [2]

Molecular Weight 163.18 g/mol [2]

Appearance
Colorless to light yellow/orange

clear liquid

IUPAC Name
prop-2-enyl pyridine-4-

carboxylate
[1]

Synonyms
Allyl 4-pyridinecarboxylate,

Isonicotinic acid allyl ester
[2]

pKa (Predicted) 3.13 ± 0.10

Hazard Statements

H315: Causes skin irritation,

H319: Causes serious eye

irritation

[1]

Synthesis of Allyl Isonicotinate
The most direct and common method for the synthesis of allyl isonicotinate is the

esterification of isonicotinic acid with allyl alcohol. This can be achieved through several

standard methods, with the Fischer esterification being a straightforward and scalable

approach.

Protocol 1: Fischer Esterification of Isonicotinic Acid
This protocol describes the acid-catalyzed esterification of isonicotinic acid with allyl alcohol.
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Reactants & Catalyst
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 5 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1581347?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1581347?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

